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Compound of Interest

Compound Name: 4-Ethyl-2,3,3-trimethylheptane

Cat. No.: B14545327 Get Quote

An In-depth Technical Guide to the Molecular Structure of 4-Ethyl-2,3,3-trimethylheptane

Abstract

This technical guide provides a comprehensive overview of the molecular structure, properties,

synthesis, and potential applications of 4-Ethyl-2,3,3-trimethylheptane. It is intended for

researchers, scientists, and professionals in drug development and organic chemistry. This

document consolidates available data on its physicochemical properties and outlines general

experimental protocols relevant to its class of compounds. Visualizations of synthetic pathways

and experimental workflows are provided to facilitate a deeper understanding of the concepts

discussed.

Introduction
4-Ethyl-2,3,3-trimethylheptane is a branched-chain alkane, a saturated hydrocarbon with the

molecular formula C12H26.[1] Its structure, characterized by a heptane backbone with multiple

methyl and ethyl substituents, makes it a subject of interest in fields such as organic synthesis

and fuel research.[2] As with other branched alkanes, its properties are influenced by its

specific isomeric structure, which affects its physical characteristics like boiling point and

viscosity. This guide delves into the specifics of its molecular architecture and related chemical

data.
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The structural formula of 4-Ethyl-2,3,3-trimethylheptane reveals a seven-carbon main chain

(heptane). An ethyl group is attached to the fourth carbon, and three methyl groups are located

at the second and third positions. The presence of a quaternary carbon at the third position is a

notable feature of its structure.

Identifier Value

IUPAC Name 4-ethyl-2,3,3-trimethylheptane[1]

Molecular Formula C12H26[1][3]

CAS Number 62199-16-0[1][3]

SMILES String CCCC(CC)C(C)(C)C(C)C[1]

InChI Key VIIXOXRHJWHIBP-UHFFFAOYSA-N[1]

Physicochemical Properties
The physicochemical properties of 4-Ethyl-2,3,3-trimethylheptane are summarized in the

table below. These properties are crucial for its handling, potential applications, and for

predicting its behavior in various chemical environments.

Property Value Source

Molecular Weight 170.33 g/mol [1][3]

Boiling Point 199°C (estimated) [4]

Melting Point -50.8°C (estimated) [4]

Density 0.7850 g/cm³ (estimated) [4]

Refractive Index 1.4371 (estimated) [4]
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The synthesis of branched alkanes like 4-Ethyl-2,3,3-trimethylheptane typically involves

alkylation reactions.[2] One common conceptual approach is the use of organometallic

reagents, such as Grignard reagents, to form new carbon-carbon bonds. For instance, a multi-

step synthesis could involve the reaction of an appropriate alkyl halide with magnesium to form

a Grignard reagent, which then reacts with a suitable ketone or another electrophile, followed

by reduction and further functional group manipulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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